Cas no 66416-75-9 (4-Quinolinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-, methyl ester)

• Product Name: 4-Quinolinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-, methyl ester
• CAS No: 66416-75-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 1718140
• PubChem ID: 10331015
• Update Time: 2025-04-21

4-Quinolinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1,2-dihydro-6-hydroxy-2-oxo-, methyl ester
• methyl 6-hydroxy-2-oxo-1H-quinoline-4-carboxylate
• 4-carbomethoxy-6-hydroxy-2-quinolone
• 66416-75-9
• CHEMBL484460
• CHEBI:195958
• DTXSID20438225
• Methyl 6-hydroxy-2-oxo-1,2-dihydroquinoline-4-carboxylate
• Methyl 2,6-dihydroxy-4-quinolinecarboxylate

• Inchi： 1S/C11H9NO4/c1-16-11(15)8-5-10(14)12-9-3-2-6(13)4-7(8)9/h2-5,13H,1H3,(H,12,14)
• InChI Key： VMFVSNYOKIVXJO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NC2C=CC(=CC=21)O)=O)=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines